Cas no 26011-40-5 (2-Hydroxy Mestranol)

2-Hydroxy Mestranol Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-2,17-diol,3-methoxy-, (17a)-(9CI)
• 2-Hydroxy Mestranol
• (8R,9S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,17-diol
• 19-Nor-17a-pregna-1,3,5(10)-trien-20-yne-2,17-diol,3-methoxy-(8CI)
• A)-3-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-2,17-diol
• A-Ethynyl-2-hydroxyestradiol 3-Methyl Ether
• CHEMBL3544577
• 26011-40-5
• (17a)-3-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-2,17-diol
• 19-Norpregna-1,3,5(10)-trien-20-yne-2,17-diol, 3-methoxy-, (17alpha)- (9CI)
• J-016220
• 17a-Ethynyl-2-hydroxyestradiol 3-methyl ether
• (8S,9S,13S,14S)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,17-diol
• (1R,3AS,3BR,9BS,11AS)-1-ETHYNYL-7-METHOXY-11A-METHYL-2H,3H,3AH,3BH,4H,5H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHRENE-1,8-DIOL
• +Expand

• InChIKey： SKJZENPUQVKMJH-PVHGPHFFSA-N
• Inchi： InChI=1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-19(24-3)18(22)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21-/m0/s1
• SMILES： COC1=C(O)C=C2[C@H]3CC[C@@]4([C@](CC[C@H]4[C@@H]3CCC2=C1)(O)C#C)C

Computed Properties

• Exact Mass: 326.18800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 326.188195
• Heavy Atom Count: 24
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 3.62120
• PSA: 49.69000
• Refractive Index: 1.612
• Boiling Point: 476°C at 760 mmHg
• Flash Point: 241.7°C
• Density: 1.22